Cas no 1005287-24-0 (9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione)

• Product Name: 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
• CAS No: 1005287-24-0
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 6511710
• Update Time: 2025-07-16

9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione Chemical and Physical Properties

Names and Identifiers

• 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
• 2,6-Methano-4H-1,3,5-benzoxadiazocine-4-thione, 2,3,5,6-tetrahydro-2,11-dimethyl-

• Inchi： 1S/C12H14N2OS/c1-7-10-8-5-3-4-6-9(8)15-12(7,2)14-11(16)13-10/h3-7,10H,1-2H3,(H2,13,14,16)
• InChI Key： KHNYRGKEGQXNQU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2C(C)C1(C)NC(=S)N2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 331.4±52.0 °C(Predicted)
• pka: 12.42±0.60(Predicted)

Additional information on 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione

Introduction to 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione and Its Significance in Modern Chemical Research

9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione, identified by its CAS number 1005287-24-0, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of tricyclic molecules characterized by a fused system of oxygen and nitrogen atoms, which often contributes to its pharmacological relevance.

The molecular structure of 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione is highly intricate, featuring a bicyclic core with additional cycloalkane rings and functional groups. The presence of oxygen and nitrogen atoms in the ring system suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the thione group at the 11-position and the methyl groups at the 9- and 13-positions contribute to the compound's overall reactivity and may play a crucial role in its biological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of tricyclic compounds due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. Studies have shown that such compounds can interact with various metabolic pathways and cellular processes, making them promising candidates for drug discovery. The unique structural motif of 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione has prompted researchers to investigate its possible applications in treating a range of diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The oxygen and nitrogen-rich environment in its structure allows for multiple points of interaction with biological targets, which can be exploited to design molecules with enhanced binding affinity and selectivity. Furthermore, the tricyclic framework provides stability while allowing for modifications that can fine-tune pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules for their biological activity. Virtual screening techniques have been employed to identify potential binding modes of 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione with target proteins relevant to various diseases. These studies have highlighted its potential as an inhibitor or modulator of key enzymes involved in inflammation and cancer progression.

The synthesis of this compound presents significant challenges due to its complex three-dimensional structure and multiple stereocenters. However, recent improvements in synthetic methodologies have made it more feasible to produce high-quality samples for further investigation. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the tricyclic core with high precision.

Evaluation of the biological activity of 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione has revealed promising results in preclinical models. Initial studies suggest that it may possess anti-inflammatory properties by modulating cytokine production pathways. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent.

The chemical stability of this compound under various conditions is another area of active investigation. Understanding how it behaves in different environments—such as in solution or within cellular compartments—is crucial for optimizing its therapeutic applications. Spectroscopic techniques like NMR spectroscopy and mass spectrometry have been instrumental in characterizing its molecular interactions.

The future direction of research on 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione includes exploring derivative compounds that may enhance its bioavailability or selectivity for specific targets. By leveraging structure-based drug design principles alongside experimental validation assays using high-throughput screening platforms (HTS), scientists aim to uncover novel therapeutic agents derived from this scaffold.

In conclusion,9,13-dimethyl,8,oxa,10,12,-diazatricyclo[7.,3.,1.,0^{,2,7]]trideca,2,4,6,-triene,11,-thione (CAS no.,100528724,0) represents a structurally fascinating molecule with significant potential in pharmaceutical research Its unique chemical characteristics make it an attractive candidate for further exploration into new drug development particularly against diseases marked by aberrant inflammatory responses or uncontrolled cell proliferation The ongoing studies highlight not only the importance but also feasibility integrating computational modeling synthetic chemistry biologic assays toward realizing next-generation therapeutics based on complex heterocyclic frameworks such as this one}